[4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone

• IUPAC Name: [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone
• InChI: InChI=1S/C21H22ClN3O/c1-15(16-6-4-7-18(22)13-16)24-9-11-25(12-10-24)21(26)20-14-17-5-2-3-8-19(17)23-20/h2-8,13-15,23H,9-12H2,1H3
• InChI Key: WGRHVAMXNMXCDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)Cl)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C21H22ClN3O
• Molecular Weight: 367.9 g/mol

Description

[4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as WAY-100635 and is a selective antagonist of the serotonin 5-HT1A receptor.

Mechanism of Action

[4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone acts as a selective antagonist of the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress response. By blocking the 5-HT1A receptor, [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone increases the availability of serotonin in the brain, which can lead to anxiolytic, antidepressant, and antipsychotic effects.
Biochemical and Physiological Effects
[4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine and norepinephrine in the prefrontal cortex, which is thought to contribute to its antidepressant and anxiolytic effects. It also increases the release of acetylcholine in the hippocampus, which is thought to contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the advantages of [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone is its selectivity for the 5-HT1A receptor. This allows for more precise investigation of the role of this receptor in various psychiatric disorders. However, one limitation is that it has a relatively short half-life, which can make it difficult to use in PET studies.

Future Directions

There are a number of future directions for research on [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone. One area of interest is investigating its potential therapeutic applications in various psychiatric disorders, including depression, anxiety, and schizophrenia. Additionally, there is interest in developing new compounds that target the 5-HT1A receptor with greater selectivity and efficacy. Finally, there is interest in developing new imaging techniques that can more accurately measure the activity of the 5-HT1A receptor in the brain.

Synthesis Methods

The synthesis of [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone involves the reaction of 1-(3-chlorophenyl)ethylamine with 1H-indole-2-carboxylic acid chloride in the presence of triethylamine. The resulting product is then treated with piperazine in the presence of acetic acid to obtain [4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone.

Scientific Research Applications

[4-[1-(3-chlorophenyl)ethyl]piperazin-1-yl]-(1H-indol-2-yl)methanone has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. Additionally, it has been used in positron emission tomography (PET) studies to investigate the role of the 5-HT1A receptor in various psychiatric disorders, including depression, anxiety, and schizophrenia.